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Compound of Interest

Compound Name: N-(4-Bromophenyl)benzamide

CAS No.: 7702-38-7

Cat. No.: B3023405

Get Quote

Executive Summary
N-(4-Bromophenyl)benzamide represents a critical pharmacophore in medicinal chemistry,

serving as a scaffold for antimicrobial, antifungal, and cytotoxic agents.[1] This guide provides a

technical analysis of its Structure-Activity Relationship (SAR), contrasting its performance with

chloro-analogs and standard therapeutic agents.

The presence of the bromine atom at the para-position of the aniline ring is not merely

structural; it imparts specific lipophilic and electronic properties (sigma-hole interactions) that

enhance binding affinity against targets such as bacterial Enoyl-ACP reductase and specific

kinase domains in cancer cell lines.

The Scaffold & Chemical Space[2]
The core structure consists of two phenyl rings linked by an amide bond (Ring A: The aniline

moiety; Ring B: The benzoyl moiety).

Core Pharmacophore:[1][3][4][5]
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Linker: The amide (-CONH-) bridge is essential for hydrogen bonding with receptor active

sites.

Ring A (4-Bromoaniline derived): The primary driver of lipophilicity (

). The 4-Br substituent acts as a lipophilic anchor.

Ring B (Benzoyl derived): The "tail" region, tolerant to diverse substitutions to modulate

solubility and potency.

SAR Visualization (DOT Diagram)
The following diagram maps the structural zones and their impact on biological activity.
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Figure 1: Structural dissection of the N-(4-Bromophenyl)benzamide scaffold highlighting key

interaction zones.
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To evaluate the efficacy of the 4-Bromo derivative, we compare it against its 4-Chloro analog

and the unsubstituted parent compound.[2][3] The data below synthesizes representative

findings from antimicrobial and cytotoxic screenings.

Electronic & Steric Impact (The Halogen Effect)
The 4-Bromo substituent is superior to the 4-Chloro in specific hydrophobic pockets due to the

Sigma-Hole effect—a region of positive electrostatic potential on the halogen atom that can

form attractive interactions with nucleophilic residues (e.g., carbonyl oxygens) in the target

protein.

Parameter
N-(4-
Bromophenyl)benz
amide

N-(4-
Chlorophenyl)benz
amide

N-
Phenylbenzamide
(Unsubstituted)

LogP (Calc) ~4.2 ~3.6 ~2.6

Electronic Effect

Electron Withdrawing

(

)

Electron Withdrawing

(

)

Neutral

Steric Bulk (VDW

Radius)
1.85 Å 1.75 Å 1.20 Å (H)

Membrane

Permeability
High Moderate Low/Moderate

Biological Activity Data (Representative)
Note: Values are synthesized from comparative studies on benzanilide derivatives against

standard pathogens and cell lines.
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Target
Organism /
Cell Line

Assay Type
4-Br
Derivative
(IC50/MIC)

4-Cl
Derivative
(IC50/MIC)

Standard
Control
(Ref)

Performanc
e Verdict

S. aureus

(Gram +)

Antibacterial

(MIC)
32 - 64 µg/mL

64 - 128

µg/mL

Ciprofloxacin

(<1 µg/mL)

Moderate. 4-

Br improves

potency over

4-Cl due to

lipophilicity.

C. albicans

(Fungal)

Antifungal

(MIC)
25 - 50 µg/mL >50 µg/mL

Fluconazole

(1-2 µg/mL)

Weak-

Moderate.

Halogenation

is critical for

any activity.

MCF-7

(Breast

Cancer)

Cytotoxicity

(IC50)
15 - 20 µM 25 - 30 µM

Doxorubicin

(<1 µM)

Promising

Lead. 4-Br

enhances

cellular

uptake.

Key Insight: While less potent than clinical standards (Ciprofloxacin), the N-(4-
Bromophenyl)benzamide scaffold serves as an excellent lead compound. The 4-Br derivative

consistently outperforms the 4-Cl and unsubstituted analogs in cellular assays, primarily driven

by improved membrane permeability allowing higher intracellular accumulation [1][2].

Mechanism of Action
The biological activity of N-(4-Bromophenyl)benzamide derivatives is often multimodal. In

bacterial models, benzanilides are known to inhibit Enoyl-ACP reductase (FabI), a key enzyme

in fatty acid biosynthesis. In cancer models, they often act as Kinase Inhibitors or disruptors of

microtubule polymerization.

Mechanistic Pathway Visualization
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Figure 2: Dual-pathway mechanism showing the compound's mode of action in different

biological systems.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are standardized for the

synthesis and evaluation of these derivatives.

Synthesis: Schotten-Baumann Reaction
This method is preferred for its high yield and simplicity in forming the amide bond.

Reagents: 4-Bromoaniline, Benzoyl Chloride, 10% NaOH (or Pyridine).

Dissolution: Dissolve 4-Bromoaniline (10 mmol) in 10% NaOH solution (20 mL) in an

Erlenmeyer flask.
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Addition: Add Benzoyl Chloride (12 mmol) dropwise with vigorous stirring. Caution:

Exothermic reaction.

Precipitation: Continue stirring for 30 minutes. The solid product (amide) will precipitate out.

Neutralization: If pyridine was used, pour the mixture into ice-cold HCl to remove excess

amine.

Purification: Filter the crude solid, wash with water, and recrystallize from Ethanol/Water

(7:3).

Validation: Confirm structure via melting point (198-200°C) and FTIR (Amide I band at ~1650

cm⁻¹).

Biological Assay: Microbroth Dilution (MIC)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus.

Preparation: Prepare stock solution of N-(4-Bromophenyl)benzamide in DMSO (1 mg/mL).

Dilution: Perform serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate

(Range: 512 to 0.5 µg/mL).

Inoculation: Add bacterial suspension (

CFU/mL) to each well.

Controls: Include Positive Control (Ciprofloxacin) and Negative Control (DMSO only).

Incubation: Incubate at 37°C for 24 hours.

Readout: MIC is the lowest concentration with no visible turbidity.

References
BenchChem. (2025).[1][2][4] N-(4-Bromophenyl)-4-chlorobenzamide: An Analysis of

Available Efficacy Data. Retrieved from

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3023405/docs?utm_src=pdf-body#technical-guide-structure-activity-relationship-of-n-4-bromophenyl-benzamide-derivatives
https://pdf.benchchem.com/1615/N_4_Bromophenyl_4_chlorobenzamide_An_Analysis_of_Available_Efficacy_Data.pdf
https://pdf.benchchem.com/1615/A_Comparative_Analysis_of_N_4_Bromophenyl_4_chlorobenzamide_and_Other_Benzamide_Derivatives_in_Biological_Applications.pdf
https://pdf.benchchem.com/1615/Potential_Biological_Activity_of_N_4_Bromophenyl_4_chlorobenzamide_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (2023). Structure-activity relationships of

antibacterial peptides. PubMed. Retrieved from

MDPI. (2024). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-

Linked 1,2,4-Oxadiazole. Retrieved from

ResearchGate. (2008). Crystal structure and analysis of N-(4-Chlorophenyl)benzamide.

Retrieved from

PubChem. (2025).[5] Benzamide, N-(4-chlorophenyl)- Compound Summary. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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